Cas no 2091361-79-2 (5-(1,4-dimethyl-1H-pyrazol-3-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(1,4-dimethyl-1H-pyrazol-3-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2091361-79-2
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• CID: 6244117
• PubChem ID: 131369936
• Update Time: 2025-10-28

5-(1,4-dimethyl-1H-pyrazol-3-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1,4-dimethyl-1H-pyrazol-3-yl)-1H-pyrazole-4-carboxylic acid
• 2091361-79-2
• EN300-1735692

• Inchi： 1S/C9H10N4O2/c1-5-4-13(2)12-7(5)8-6(9(14)15)3-10-11-8/h3-4H,1-2H3,(H,10,11)(H,14,15)
• InChI Key： VKRJFZNGQIWDKL-UHFFFAOYSA-N
• SMILES： OC(C1C=NNC=1C1C(C)=CN(C)N=1)=O

Computed Properties

• Exact Mass: 206.08037557g/mol
• Monoisotopic Mass: 206.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 83.8Ų

Additional information on 5-(1,4-dimethyl-1H-pyrazol-3-yl)-1H-pyrazole-4-carboxylic acid

Introduction to 5-(1,4-dimethyl-1H-pyrazol-3-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2091361-79-2)

5-(1,4-dimethyl-1H-pyrazol-3-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2091361-79-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole-based structure, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurodegenerative diseases.

The molecular structure of 5-(1,4-dimethyl-1H-pyrazol-3-yl)-1H-pyrazole-4-carboxylic acid consists of a central pyrazole ring substituted with a 1,4-dimethylpyrazolyl group and a carboxylic acid moiety. The presence of these functional groups imparts specific chemical and biological properties that make this compound an attractive candidate for drug development.

Recent studies have highlighted the anti-inflammatory and neuroprotective effects of 5-(1,4-dimethyl-1H-pyrazol-3-yl)-1H-pyrazole-4-carboxylic acid. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 5-(1,4-dimethyl-1H-pyrazol-3-yl)-1H-pyrazole-4-carboxylic acid could be a valuable therapeutic agent for conditions characterized by chronic inflammation.

In addition to its anti-inflammatory properties, 5-(1,4-dimethyl-1H-pyrazol-3-yl)-1H-pyrazole-4-carboxylic acid has also shown promise in neurodegenerative disease models. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect neurons from oxidative stress and reduce the accumulation of amyloid-beta plaques in Alzheimer's disease models. These neuroprotective effects are attributed to the compound's ability to modulate key signaling pathways involved in neuronal survival and function.

The pharmacokinetic profile of 5-(1,4-dimethyl-1H-pyrazol-3-yl)-1H-pyrazole-4-carboxylic acid has been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life, making it an ideal candidate for once-daily dosing regimens. Furthermore, toxicology studies have shown that 5-(1,4-dimethyl-1H-pyrazol-3-yl)-1H-pyrazole-4-carboxylic acid is well-tolerated at therapeutic doses with minimal side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(1,4-dimethyl-1H-pyrazol-3-yl)-1H-pyrazole-4-carboxylic acid in human subjects. Early-phase trials have demonstrated promising results, with patients showing significant improvements in inflammatory markers and cognitive function. These preliminary findings have paved the way for larger-scale Phase II and III trials to further validate the therapeutic potential of this compound.

In conclusion, 5-(1,4-dimethyl-1H-pyrazol-3-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2091361-79-2) represents a promising lead compound in the development of novel therapeutics for inflammatory and neurodegenerative diseases. Its unique chemical structure and favorable pharmacological properties make it an exciting area of ongoing research and development in the pharmaceutical industry.